ethyl [(8-benzoyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetate

• IUPAC Name: ethyl 2-(8-benzoyl-4-methyl-2-oxochromen-7-yl)oxyacetate
• InChI: InChI=1S/C21H18O6/c1-3-25-18(23)12-26-16-10-9-15-13(2)11-17(22)27-21(15)19(16)20(24)14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3
• InChI Key: KVQHFSODRHHPPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C2=C(C=C1)C(=CC(=O)O2)C)C(=O)C3=CC=CC=C3
• Molecular Formula: C21H18O6
• Molecular Weight: 366.4 g/mol

Description

The compound “ethyl [(8-benzoyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetate” is a derivative of coumarin. Coumarins are a type of organic compound that are found in many plants. They are known for their distinct sweet smell and are often used in the perfume industry. This particular derivative has several functional groups attached to the coumarin core, including a benzoyl group, a methyl group, and an ethyl acetate group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a coumarin core, which is a type of lactone and is composed of a fused benzene and alpha-pyrone ring. Attached to this core are various functional groups, including a benzoyl group at the 8-position, a methyl group at the 4-position, and an ethyl acetate group attached through an ether linkage.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The presence of various functional groups like the benzoyl group and the ethyl acetate group could potentially undergo a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and position of functional groups, the overall shape and size of the molecule, and the presence of any chiral centers.

Future Directions

The study and development of coumarin derivatives is a vibrant field, with potential applications in areas like medicinal chemistry, materials science, and more. This specific compound could potentially be studied for its biological activity, its potential uses in material science, or its chemical properties.